Cas no 2580228-65-3 (N1-(pyrrolidin-3-yl)benzene-1,2-diamine)

• Product Name: N1-(pyrrolidin-3-yl)benzene-1,2-diamine
• CAS No: 2580228-65-3
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5661930
• PubChem ID: 139580538
• Update Time: 2025-06-14

N1-(pyrrolidin-3-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 2580228-65-3
• EN300-27718681
• SCHEMBL21460356
• N1-(pyrrolidin-3-yl)benzene-1,2-diamine

• Inchi： 1S/C10H15N3/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h1-4,8,12-13H,5-7,11H2
• InChI Key： FRNDVKVMGNRWDT-UHFFFAOYSA-N
• SMILES： N1CCC(C1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.1Ų

Additional information on N1-(pyrrolidin-3-yl)benzene-1,2-diamine

Comprehensive Overview of N1-(pyrrolidin-3-yl)benzene-1,2-diamine (CAS No. 2580228-65-3)

N1-(pyrrolidin-3-yl)benzene-1,2-diamine (CAS No. 2580228-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 2580228-65-3, features a benzene-1,2-diamine core substituted with a pyrrolidin-3-yl group, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

The growing interest in N1-(pyrrolidin-3-yl)benzene-1,2-diamine aligns with current trends in precision medicine and targeted drug delivery. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their ability to modulate specific biological pathways. For instance, its structural motif is reminiscent of known pharmacophores used in cancer therapy and neurodegenerative disease research, making it a subject of ongoing studies.

From a synthetic chemistry perspective, CAS No. 2580228-65-3 presents intriguing challenges and opportunities. Its pyrrolidine and benzene-1,2-diamine moieties offer multiple sites for functionalization, enabling the creation of diverse derivatives. This versatility is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where researchers seek to optimize molecular properties for specific applications.

In the realm of material science, N1-(pyrrolidin-3-yl)benzene-1,2-diamine has also shown promise. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors or ligands for catalysis. With the rise of green chemistry initiatives, there is increasing demand for compounds that can serve as eco-friendly alternatives in industrial processes, and this molecule's potential in this area is under investigation.

For researchers sourcing CAS 2580228-65-3, quality and purity are critical considerations. The compound's stability, solubility, and reactivity profiles must be carefully evaluated for each application. Recent advancements in analytical techniques, such as HPLC-MS and NMR spectroscopy, have facilitated more precise characterization of this and similar compounds, ensuring reliable results in experimental settings.

The future of N1-(pyrrolidin-3-yl)benzene-1,2-diamine research is closely tied to emerging technologies like AI-driven drug design and automated synthesis platforms. As computational tools become more sophisticated, the ability to predict and optimize the properties of such compounds is expected to accelerate, opening new avenues for innovation. Whether in academia or industry, this molecule represents a fascinating intersection of chemistry, biology, and technology.